2-(1-{[2-(7-methoxy-1,3-benzodioxol-5-yl)-5-methyl-1,3-oxazol-4-yl]methyl}-1H-pyrazol-4-yl)ethanol

• IUPAC Name: 2-[1-[[2-(7-methoxy-1,3-benzodioxol-5-yl)-5-methyl-1,3-oxazol-4-yl]methyl]pyrazol-4-yl]ethanol
• InChI: InChI=1S/C18H19N3O5/c1-11-14(9-21-8-12(3-4-22)7-19-21)20-18(26-11)13-5-15(23-2)17-16(6-13)24-10-25-17/h5-8,22H,3-4,9-10H2,1-2H3
• InChI Key: BXMXOZCOJACBNC-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=C(O1)C2=CC3=C(C(=C2)OC)OCO3)CN4C=C(C=N4)CCO
• Molecular Formula: C18H19N3O5
• Molecular Weight: 357.4 g/mol

Description

The compound contains several functional groups including a methoxy group, a benzodioxol group, an oxazole ring, and a pyrazole ring. These groups could potentially contribute to the compound’s reactivity and properties.

Molecular Structure Analysis

The molecular structure of this compound would likely be quite complex due to the presence of multiple heterocyclic rings. These rings could potentially participate in pi stacking interactions or hydrogen bonding, which could affect the compound’s properties.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would likely be influenced by its molecular structure. For example, the presence of the methoxy group could increase the compound’s solubility in organic solvents.

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. For example, if this compound is intended to be used as a drug, its mechanism of action would depend on its interactions with biological targets.

Future Directions

Future research on this compound could focus on exploring its potential uses, studying its reactivity, or investigating its physical and chemical properties.